Cas no 97975-94-5 (Benzenemethanaminium,2,4-dichloro-N-[(2,4-dichlorophenyl)methyl]-N,N-dimethyl-, chloride (1:1))

• Product Name: Benzenemethanaminium,2,4-dichloro-N-[(2,4-dichlorophenyl)methyl]-N,N-dimethyl-, chloride (1:1)
• CAS No: 97975-94-5
• MF: C₁₆H₁₆Cl₅N
• MW: 399.569939613342
• CID: 807977
• PubChem ID: 3025058
• Update Time: 2025-04-19

Benzenemethanaminium,2,4-dichloro-N-[(2,4-dichlorophenyl)methyl]-N,N-dimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,2,4-dichloro-N-[(2,4-dichlorophenyl)methyl]-N,N-dimethyl-, chloride (1:1)
• bis(2,4-dichlorobenzyl)dimethylammonium chloride
• bis[(2,4-dichlorophenyl)methyl]-dimethylazanium,chloride
• NS00066689
• EINECS 308-421-4
• bis-(2,4-Dichlorobenzyl)dimethylammonium chloride
• (2,4-Dichlorophenyl)-N-[(2,4-dichlorophenyl)methyl]-N,N-dimethylmethanaminium chloride
• DTXSID30913513
• 97975-94-5

• Inchi： 1S/C16H16Cl4N.ClH/c1-21(2,9-11-3-5-13(17)7-15(11)19)10-12-4-6-14(18)8-16(12)20;/h3-8H,9-10H2,1-2H3;1H/q+1;/p-1
• InChI Key： NQPUHJCCECUSEO-UHFFFAOYSA-M
• SMILES： ClC1C=C(C=CC=1C[N+](C)(C)CC1C=CC(=CC=1Cl)Cl)Cl.[Cl-]

Computed Properties

• Exact Mass: 398.969588
• Monoisotopic Mass: 396.972538
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C